Cas no 1361603-02-2 (4-Iodo-3-(3,4,5-trichlorophenyl)pyridine)

• Product Name: 4-Iodo-3-(3,4,5-trichlorophenyl)pyridine
• CAS No: 1361603-02-2
• MF: C₁₁H₅Cl₃IN
• MW: 384.427572011948
• CID: 4967657
• Update Time: 2025-10-29

4-Iodo-3-(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-3-(3,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl3IN/c12-8-3-6(4-9(13)11(8)14)7-5-16-2-1-10(7)15/h1-5H
• InChI Key： NPLZEQQENTYDCL-UHFFFAOYSA-N
• SMILES： IC1C=CN=CC=1C1C=C(C(=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 229
• XLogP3: 5
• Topological Polar Surface Area: 12.9

Additional information on 4-Iodo-3-(3,4,5-trichlorophenyl)pyridine

Comprehensive Overview of 4-Iodo-3-(3,4,5-trichlorophenyl)pyridine (CAS No. 1361603-02-2)

4-Iodo-3-(3,4,5-trichlorophenyl)pyridine, with the CAS number 1361603-02-2, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine family, which is known for its versatility in medicinal chemistry. The presence of iodine and trichlorophenyl groups in its structure makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting specific enzymes or receptors.

The compound’s unique structure, featuring a pyridine ring substituted with an iodo group and a 3,4,5-trichlorophenyl moiety, offers distinct electronic and steric properties. These characteristics are crucial for designing molecules with enhanced binding affinity and selectivity. In recent years, the demand for halogenated pyridine derivatives has increased due to their role in developing new therapeutics and agrochemicals. For instance, similar compounds have been explored for their antimicrobial and anti-inflammatory properties, aligning with the growing interest in antibiotic alternatives and immune-modulating agents.

One of the trending topics in organic chemistry is the development of sustainable synthetic methods. Researchers are investigating eco-friendly approaches to synthesize 4-Iodo-3-(3,4,5-trichlorophenyl)pyridine, such as catalytic halogenation or cross-coupling reactions. These methods aim to reduce waste and improve yield, addressing the global push for green chemistry. Additionally, the compound’s potential role in catalysis and material science has sparked curiosity, as halogenated aromatics are often used in organic electronics and photovoltaics.

From a commercial perspective, CAS 1361603-02-2 is primarily supplied to research institutions and pharmaceutical companies. Its applications extend to high-throughput screening and structure-activity relationship (SAR) studies. Given the rising prevalence of drug-resistant infections and chronic diseases, the need for novel chemical entities like this compound is higher than ever. Its iodine substituent also makes it a candidate for radiolabeling, which is essential in imaging diagnostics and drug tracking.

In summary, 4-Iodo-3-(3,4,5-trichlorophenyl)pyridine (CAS No. 1361603-02-2) is a multifaceted compound with broad implications in modern chemistry and life sciences. Its structural features and reactivity profile make it a valuable tool for researchers exploring new frontiers in drug development, agrochemical innovation, and sustainable synthesis. As scientific advancements continue, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and environmental sustainability.